Cas no 2138107-03-4 (3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid
• CAS No: 2138107-03-4
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 6268711
• PubChem ID: 165834426
• Update Time: 2025-06-13

3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid
• EN300-1139592
• 2138107-03-4

• Inchi： 1S/C9H6F2N2O2/c10-9(11,8(14)15)2-6-1-7(3-12)5-13-4-6/h1,4-5H,2H2,(H,14,15)
• InChI Key： WONUGNNYYMCJTQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 212.03973376g/mol
• Monoisotopic Mass: 212.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74Ų

Additional information on 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid

Introduction to 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid (CAS No. 2138107-03-4)

3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid, identified by its CAS number 2138107-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyridine core substituted with a cyano group and a difluorinated propanoic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The pyridine ring is a fundamental scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid, the presence of a cyano group at the 5-position of the pyridine ring introduces a polar and electrophilic moiety, which can enhance binding affinity and specificity. Additionally, the difluorinated propanoic acid moiety contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression, making it a potential lead compound for the development of anticancer therapies. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its potential applications in treating inflammatory and neurodegenerative diseases.

The synthesis of 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the difluorinated propanoic acid necessitates careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have significantly improved the efficiency of these synthetic routes.

In vitro studies have begun to elucidate the mechanistic basis of the potential biological activity of 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid. Initial experiments have shown that this compound can modulate the activity of certain enzymes by binding to their active sites and inhibiting their catalytic activity. These findings are particularly intriguing given the critical role that these enzymes play in various disease pathways. For instance, inhibition of specific kinases has been linked to reduced tumor growth and metastasis in cancer models.

The structural flexibility of 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid also allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the pyridine ring, new analogs with enhanced potency or selectivity can be generated. This modular approach to drug design is increasingly being employed in modern pharmaceutical research to develop next-generation therapeutics.

As interest in fluorinated compounds grows due to their favorable pharmacokinetic properties, 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid represents an important example of how fluorine atoms can be strategically incorporated into molecular frameworks to improve drug efficacy. The presence of two fluorine atoms at the 2-position of the propanoic acid moiety not only enhances lipophilicity but also contributes to metabolic stability, reducing degradation by enzymatic processes.

Future studies on 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid are likely to focus on optimizing its pharmacological profile through structure-based drug design approaches. By leveraging high-throughput screening technologies and biophysical techniques such as X-ray crystallography, researchers can gain deeper insights into how this compound interacts with its biological targets. These insights will be crucial for guiding the development of novel derivatives with improved therapeutic potential.

The potential applications of 3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid extend beyond oncology; it may also have utility in treating other diseases characterized by dysregulated enzyme activity. For example, its ability to modulate kinase activity suggests that it could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease, where aberrant signaling pathways contribute significantly to disease pathogenesis.

In conclusion,3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid (CAS No. 2138107-03-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this molecule,3-(5-cyanopyridin-3-yl)-2,2-difluoropropanoic acid is poised to play an important role in future drug discovery efforts.